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Compound of Interest

Compound Name: 4-Phenylpentan-2-ol

CAS No.: 77614-49-4

Cat. No.: B12641700

Get Quote

An In-depth Technical Guide to the Core Properties of 4-Phenylpentan-2-ol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the fundamental chemical and physical

properties of 4-Phenylpentan-2-ol. It includes a compilation of its known quantitative data,

detailed experimental protocols for its synthesis and characterization, and logical workflows for

its analysis. This guide is intended to serve as a technical resource for professionals in

research and development.

Chemical and Physical Properties
4-Phenylpentan-2-ol is a secondary alcohol containing a phenyl substituent. Its properties are

influenced by both the hydroxyl functional group and the aromatic ring. The quantitative data

available for this compound and its stereoisomers are summarized below.

Data Presentation: Core Properties
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Property Value Source / Notes

Molecular Formula C₁₁H₁₆O PubChem[1][2][3][4]

Molecular Weight 164.24 g/mol PubChem[1][3]

CAS Number 77614-49-4 LookChem[2]

Appearance Colorless to pale yellow liquid
Inferred from similar

compounds[5]

Odor Floral
The Good Scents Company

(for 4-phenyl-2-butanol)[6]

Exact Mass 164.120115130 Da PubChem[1][2][3]

XLogP3 2.6 PubChem[1][2][3]

Hydrogen Bond Donor Count 1 PubChem[1][2][3]

Hydrogen Bond Acceptor

Count
1 PubChem[1][2][3]

Rotatable Bond Count 3 PubChem[1][2][3]

Polar Surface Area (PSA) 20.23 Å² LookChem[2], PubChem[1][3]

Complexity 116 PubChem[1][2][3]

Heavy Atom Count 12 LookChem[2]

Note: Some properties are computed or inferred from structurally similar compounds due to

limited experimental data for 4-Phenylpentan-2-ol itself.

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and purity assessment of 4-
Phenylpentan-2-ol.

Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectra are used to confirm the

carbon-hydrogen framework of the molecule. Specific chemical shifts and coupling patterns
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would verify the presence of the phenyl group, the secondary alcohol, and the pentane

chain.[3][7]

Mass Spectrometry (MS): GC-MS analysis provides the molecular weight and fragmentation

pattern, which helps in confirming the identity of the compound.[3] The predicted

monoisotopic mass is 164.12012 Da.[8]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 4-Phenylpentan-2-ol are outlined

below.

Synthesis via Grignard Reaction
A plausible and effective method for the synthesis of 4-Phenylpentan-2-ol is the reaction of a

benzylmagnesium halide with propylene oxide. This protocol is adapted from methods used for

structurally similar alcohols.[9][10]

Materials:

Magnesium turnings

Benzyl chloride (or benzyl bromide)

Anhydrous diethyl ether or Tetrahydrofuran (THF)

Propylene oxide

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Toluene

Standard laboratory glassware for anhydrous reactions

Procedure:
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Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux

condenser, dropping funnel, and nitrogen inlet, add magnesium turnings. Add a solution of

benzyl chloride in anhydrous diethyl ether dropwise to the magnesium. An iodine crystal may

be added to initiate the reaction. Once initiated, the remaining benzyl chloride solution is

added at a rate to maintain a gentle reflux. After the addition is complete, the mixture is

refluxed for an additional hour to ensure complete formation of benzylmagnesium chloride.

Reaction with Epoxide: The Grignard reagent solution is cooled to 0 °C in an ice bath. A

solution of propylene oxide in anhydrous diethyl ether is added dropwise with vigorous

stirring. The reaction is exothermic and the temperature should be maintained below 10 °C.

Quenching and Workup: After the addition is complete, the reaction mixture is stirred at 0 °C

for 2 hours and then allowed to warm to room temperature. The reaction is carefully

quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

Extraction: The organic layer is separated, and the aqueous layer is extracted twice with

diethyl ether or toluene. The organic extracts are combined.

Drying and Concentration: The combined organic phase is washed with brine, dried over

anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure

using a rotary evaporator.[9]

Purification: The crude product is purified by vacuum distillation to yield pure 4-
Phenylpentan-2-ol.

Characterization Protocols
Boiling Point Determination:

The purified liquid is placed in a distillation apparatus.

The apparatus is heated, and the temperature at which the liquid actively boils and the vapor

condenses is recorded as the boiling point. This should be performed under a specified

pressure (atmospheric or vacuum).

Refractive Index Measurement:
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A few drops of the purified liquid are placed on the prism of an Abbe refractometer.

The refractive index is measured at a specific temperature, typically 20.00 °C, and

wavelength (sodium D-line).

Gas Chromatography-Mass Spectrometry (GC-MS):

A dilute solution of the sample in a volatile solvent (e.g., dichloromethane) is prepared.

The solution is injected into a GC-MS instrument.

The sample is vaporized and separated based on its boiling point and interaction with the

GC column.

The separated components are then ionized and fragmented in the mass spectrometer to

produce a mass spectrum, which is compared against libraries for identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

A small amount of the purified sample (5-10 mg) is dissolved in a deuterated solvent (e.g.,

CDCl₃).

The solution is transferred to an NMR tube.

¹H and ¹³C NMR spectra are acquired on an NMR spectrometer. The chemical shifts,

integrations, and coupling constants are analyzed to confirm the molecular structure.

Mandatory Visualizations
The following diagrams illustrate key workflows related to the synthesis and analysis of 4-
Phenylpentan-2-ol.
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Synthesis Workflow for 4-Phenylpentan-2-ol

Starting Materials
(Benzyl Chloride, Mg, Propylene Oxide)

1. Prepare Grignard Reagent
(Benzylmagnesium Chloride in Ether/THF)

2. React with Propylene Oxide
(Nucleophilic Ring-Opening)

3. Quench Reaction
(Saturated NH4Cl Solution)

4. Aqueous Workup & Extraction
(Separate Organic/Aqueous Layers)

5. Purification
(Vacuum Distillation)

Final Product
(4-Phenylpentan-2-ol)

Click to download full resolution via product page

Caption: A flowchart illustrating the Grignard synthesis of 4-Phenylpentan-2-ol.
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Analytical Workflow for Compound Characterization

Structural & Purity Analysis

Crude Synthesis Product

Purification
(e.g., Distillation, Chromatography)

Purified Sample

GC-MS Analysis

Purity & MW

NMR Spectroscopy
(1H, 13C)

Structure

IR Spectroscopy

Functional Groups

Data Interpretation
& Structure Confirmation

Click to download full resolution via product page

Caption: A diagram showing the characterization process for 4-Phenylpentan-2-ol.

Safety and Handling
While a specific Safety Data Sheet (SDS) for 4-Phenylpentan-2-ol is not readily available,

data from structurally similar compounds like 5-Phenylpentan-2-ol suggest that it should be

handled with care.[11] Potential hazards may include:

Skin irritation (H315)

Serious eye irritation (H319)
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Respiratory irritation (H335)

Standard laboratory safety practices should be followed, including the use of personal

protective equipment (PPE) such as safety glasses, gloves, and a lab coat. All handling should

be performed in a well-ventilated area or a chemical fume hood.[11]

Conclusion
4-Phenylpentan-2-ol is a chiral secondary alcohol with a defined set of computed physical and

chemical properties. While detailed experimental data is sparse, its synthesis can be reliably

achieved through established organometallic routes such as the Grignard reaction. Its

characterization relies on standard analytical techniques including NMR and mass

spectrometry. This guide provides the foundational information necessary for scientists and

researchers to synthesize, characterize, and safely handle this compound in a laboratory

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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